stizophyllin
stizophyllin
Brand Name:
Vulcanchem
CAS No.:
109237-00-5
VCID:
VC0020284
InChI:
InChI=1S/C21H28O4/c1-11(22)14-6-7-15-13-5-4-12-8-17(23)18(24)10-20(12,2)16(13)9-19(25)21(14,15)3/h5-6,8,15-19,23-25H,4,7,9-10H2,1-3H3/t15-,16?,17+,18+,19+,20-,21+/m0/s1
SMILES:
CC(=O)C1=CCC2C1(C(CC3C2=CCC4=CC(C(CC34C)O)O)O)C
Molecular Formula:
C21H28O4
Molecular Weight:
344.4 g/mol
stizophyllin
CAS No.: 109237-00-5
Main Products
VCID: VC0020284
Molecular Formula: C21H28O4
Molecular Weight: 344.4 g/mol
CAS No. | 109237-00-5 |
---|---|
Product Name | stizophyllin |
Molecular Formula | C21H28O4 |
Molecular Weight | 344.4 g/mol |
IUPAC Name | 1-[(2R,3R,10R,12R,13S,14S)-2,3,12-trihydroxy-10,13-dimethyl-2,3,6,9,11,12,14,15-octahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone |
Standard InChI | InChI=1S/C21H28O4/c1-11(22)14-6-7-15-13-5-4-12-8-17(23)18(24)10-20(12,2)16(13)9-19(25)21(14,15)3/h5-6,8,15-19,23-25H,4,7,9-10H2,1-3H3/t15-,16?,17+,18+,19+,20-,21+/m0/s1 |
Standard InChIKey | IWQKGRNFKYKJHS-VUZPHRLFSA-N |
Isomeric SMILES | CC(=O)C1=CC[C@@H]2[C@@]1([C@@H](CC3C2=CCC4=C[C@H]([C@@H](C[C@]34C)O)O)O)C |
SMILES | CC(=O)C1=CCC2C1(C(CC3C2=CCC4=CC(C(CC34C)O)O)O)C |
Canonical SMILES | CC(=O)C1=CCC2C1(C(CC3C2=CCC4=CC(C(CC34C)O)O)O)C |
Synonyms | 2,3,12-trihydroxypregna-4,7,16-trien-20-one stizophyllin |
PubChem Compound | 122990 |
Last Modified | Nov 11 2021 |
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